Cas no 30363-01-0 (1,3,5-Triazine,2,4-bis(3-nitrophenyl)-6-phenyl-)

30363-01-0 structure
Product name:1,3,5-Triazine,2,4-bis(3-nitrophenyl)-6-phenyl-
1,3,5-Triazine,2,4-bis(3-nitrophenyl)-6-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Triazine,2,4-bis(3-nitrophenyl)-6-phenyl-
- 2,4-BIS(M-NITROPHENYL)-6-PHENYL-S-TRIAZINE
- 2,4-bis(3-nitrophenyl)-6-phenyl-1,3,5-triazine
- DTXSID40275255
- 30363-01-0
-
- Inchi: InChI=1S/C21H13N5O4/c27-25(28)17-10-4-8-15(12-17)20-22-19(14-6-2-1-3-7-14)23-21(24-20)16-9-5-11-18(13-16)26(29)30/h1-13H
- InChI Key: WDIRHVPKEINPNH-UHFFFAOYSA-N
- SMILES: O=[N+](C1=CC=CC(C2N=C(C3C=CC=CC=3)N=C(C3C=CC=C([N+]([O-])=O)C=3)N=2)=C1)[O-]
Computed Properties
- Exact Mass: 399.09689
- Monoisotopic Mass: 399.096754
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 3
- Complexity: 561
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 130
Experimental Properties
- Density: 1.383
- Boiling Point: 663.1°Cat760mmHg
- Flash Point: 354.8°C
- Refractive Index: 1.666
- PSA: 124.95
1,3,5-Triazine,2,4-bis(3-nitrophenyl)-6-phenyl- Related Literature
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Jien Wu,Hai-Bao Zhang,Jin-Ling Xu,Russell J. Cox,Thomas J. Simpson,Lian-Hui Zhang Chem. Commun., 2010,46, 333-335
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2. 4-Nitrophenyl activated esters are superior synthons for indirect radiofluorination of biomolecules†Peter D. Roselt RSC Med. Chem., 2020,11, 919-922
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Reynaldo Villalonga Chem. Commun., 2020,56, 9974-9977
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George K. Tsikalas,Penelope Lazarou,Emmanuel Klontzas,Spiros A. Pergantis,Ioannis Spanopoulos,Pantelis N. Trikalitis,George E. Froudakis,Haralambos E. Katerinopoulos RSC Adv., 2014,4, 693-696
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Hossein Yadegari,Andrew Lushington,Qian Sun,Ruying Li,Tsun-Kong Sham,Xueliang Sun Energy Environ. Sci., 2017,10, 286-295
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Yang Zhang,Qiong Chen,Yan Wang,Xujun Zheng,Haiying Wang,Fahe Cao,Andrew C.-H. Sue,Hao Li Chem. Commun., 2020,56, 11887-11890
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Brandon D. Armstrong,Devin T. Edwards,Richard J. Wylde,Shamon A. Walker,Songi Han Phys. Chem. Chem. Phys., 2010,12, 5920-5926
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Yingjie Ma,Xiaofan Ji,Fei Xiang,Xiaodong Chi,Chengyou Han,Jiuming He,Zeper Abliz,Weixiang Chen,Feihe Huang Chem. Commun., 2011,47, 12340-12342
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